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Introduction

JNJ-4355 is a highly potent and selective small molecule inhibitor of the anti-apoptotic protein
Myeloid Cell Leukemia 1 (MCL-1).[1] MCL-1 is a key member of the B-cell lymphoma 2 (BCL-2)
family of proteins that regulates the intrinsic pathway of apoptosis.[1][2] Overexpression of
MCL-1 is a common mechanism of therapeutic resistance in various hematological
malignancies and solid tumors, making it a compelling target for cancer therapy.[1] JINJ-4355
binds to the BH3-binding groove of MCL-1 with high affinity, disrupting the interaction between
MCL-1 and pro-apoptotic proteins such as BAK and BAX.[1][2] This disruption leads to the
activation of the apoptotic cascade, resulting in cancer cell death.

These application notes provide detailed protocols for cell-based assays to characterize the
activity of INJ-4355 in relevant cancer cell lines. The protocols are designed to be clear and
reproducible for researchers in academic and industrial settings.

Mechanism of Action: JNJ-4355 Signaling Pathway

The following diagram illustrates the mechanism of action of INJ-4355 in inducing apoptosis.
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Caption: Mechanism of JINJ-4355 in inducing apoptosis.

Quantitative Data Summary

The following table summarizes the in vitro potency of JNJ-4355 in various assays and cell

lines.

Parameter Value Assay Type Cell Line Reference

MCL-1 Ki 18 pM HTRF Assay N/A [1]

AC50 8.7 nM Cell Killing Assay = MOLP-8 [1]
Caspase-Glo

AC50 12 nM MOLP-8 [2]
Assay
Caspase-Glo

AC50 69 nM KMS-12-PE [2]
Assay

o AML Patient
AC50 0.29-75nM Cell Killing Assay [1]
Samples

Note: AC50 (Half-maximal activity concentration) values can vary depending on the assay
conditions and cell line.
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Experimental Protocols

Cell Line Culture

Proper cell culture technique is critical for obtaining reliable and reproducible results. The

following are general guidelines for the culture of cell lines sensitive to MCL-1 inhibition.

Recommended Cell Lines:

e MOLP-8: A human multiple myeloma cell line.

e KMS-12-PE: A human multiple myeloma cell line.

e MOLM-13: A human acute myeloid leukemia (AML) cell line.

General Culture Conditions:

Seeding
. . . Subculture
Cell Line Medium Supplements Density .
Ratio
(cells/mL)
20% FBS, 2 mM
MOLP-8 RPMI-1640 ] 0.5x 106 1:.2t01:3
L-glutamine
Add fresh
KMS-12-PE RPMI-1640 20% FBS 0.5 x 105 )
medium
MOLM-13 RPMI-1640 10% FBS 1x105 1:2t01:3
Protocol:

¢ Maintain cell cultures in a humidified incubator at 37°C with 5% CO2.

e For suspension cultures (MOLP-8, MOLM-13), subculture every 2-3 days by diluting the cell

suspension to the recommended seeding density.

o For KMS-12-PE, maintain cultures by adding fresh medium every 2-3 days to keep the cell
density between 3 x 105 and 1 x 106 cells/mL.
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e Regularly monitor cell viability and morphology using a microscope.

» Perform mycoplasma testing on a regular basis to ensure cultures are free from

contamination.

Cell Viability Assay (CellTiter-Glo®)

This assay determines the number of viable cells in culture based on the quantification of ATP,
which is an indicator of metabolically active cells.

© 2026 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing
(Seed Cells in 96-well Plate)

G’reat with INJ-4355 and Controls)
Gncubate for 24-72 hours)

(Equilibrate Plate to Room Temperatura

Add CellTiter-Glo® Reagent

(Mix on Orbital Shake)

Encubate at Room Temperature)

Read Luminescence

Click to download full resolution via product page

Caption: Workflow for the CellTiter-Glo® cell viability assay.

Materials:
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e Opaque-walled 96-well plates

o CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)
e Luminometer

Protocol:

e Seed cells in opaque-walled 96-well plates at a density of 5,000-10,000 cells per well in 100
uL of culture medium.

 Incubate the plates overnight to allow cells to attach and resume growth.

e Prepare serial dilutions of INJ-4355 and the negative control (JNJ-78732576) in culture
medium.

» Treat the cells with a range of concentrations of JNJ-4355, the negative control, and a
vehicle control (e.g., 0.1% DMSO).

e Incubate the plates for 24, 48, or 72 hours.

o Equilibrate the plate to room temperature for approximately 30 minutes.

e Add 100 pL of CellTiter-Glo® Reagent to each well.

e Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.

e Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.
e Measure the luminescence using a luminometer.

o Calculate the percentage of cell viability relative to the vehicle control and plot the results to
determine the AC50 value.

Apoptosis Assay (Caspase-Glo® 3/7)

This assay measures the activity of caspases 3 and 7, which are key executioner caspases in
the apoptotic pathway.
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Caption: Workflow for the Caspase-Glo® 3/7 apoptosis assay.

Materials:
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o White-walled 96-well plates

o Caspase-Glo® 3/7 Assay kit (Promega)
e Luminometer

Protocol:

o Seed cells in white-walled 96-well plates at a density of 10,000-20,000 cells per well in 100
uL of culture medium.

 Incubate the plates overnight.

o Treat cells with various concentrations of JNJ-4355, the negative control, and a vehicle
control.

e Incubate for a predetermined time point (e.g., 6, 12, or 24 hours).
o Equilibrate the plate to room temperature.

e Add 100 pL of Caspase-Glo® 3/7 Reagent to each well.

e Mix gently on a plate shaker for 30 seconds.

e Incubate at room temperature for 1 to 3 hours.

o Measure the luminescence using a luminometer.

o Normalize the data to the vehicle control to determine the fold-increase in caspase activity.

Target Engagement Assay: Co-Immunoprecipitation (Co-
IP) of MCL-1 and BAK

This assay is used to demonstrate that INJ-4355 disrupts the interaction between MCL-1 and
the pro-apoptotic protein BAK in a cellular context.

Materials:
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Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

Antibodies: anti-MCL-1 for immunoprecipitation, anti-BAK for western blotting

Protein A/G magnetic beads

SDS-PAGE and western blotting reagents
Protocol:
e Culture a sufficient number of cells (e.g., 1-5 x 107 cells per condition).

o Treat the cells with INJ-4355, the negative control, and a vehicle control for a short duration
(e.q., 4-6 hours).

» Harvest the cells and wash with ice-cold PBS.

e Lyse the cells in ice-cold lysis buffer.

» Clarify the cell lysates by centrifugation.

e Pre-clear the lysates by incubating with protein A/G beads.

 Incubate the pre-cleared lysates with an anti-MCL-1 antibody overnight at 4°C with gentle
rotation.

e Add protein A/G beads to capture the antibody-protein complexes.

o Wash the beads several times with lysis buffer to remove non-specific binding.

o Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.
o Separate the eluted proteins by SDS-PAGE and transfer to a PVDF membrane.

e Probe the membrane with an anti-BAK antibody to detect the amount of BAK that was co-
immunoprecipitated with MCL-1.

e Analyze the results to determine if INJ-4355 treatment reduces the amount of BAK
associated with MCL-1 compared to the controls.
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Troubleshooting and Data Interpretation

» High background in luminescent assays: Ensure that the opaque-walled plates are not
scratched and that there is no cross-contamination between wells. Use a "no-cell" control to
determine the background luminescence of the medium and reagent.

e Low signal in luminescent assays: Optimize the cell seeding density and incubation times.
Ensure that the assay reagents are properly stored and handled.

 Variability in Co-IP results: Ensure complete cell lysis and use sufficient amounts of antibody
and beads. Optimize the washing steps to minimize non-specific binding while preserving the
protein-protein interaction of interest. Include appropriate controls, such as an isotype control
antibody for the immunoprecipitation step.

By following these detailed protocols, researchers can effectively evaluate the cellular activity
of INJ-4355 and other MCL-1 inhibitors, contributing to the development of novel cancer
therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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